Cas no 105954-40-3 (N-methyl-n'-(pyridin-3-ylmethyl)ethane-1,2-diamine)

N-methyl-n'-(pyridin-3-ylmethyl)ethane-1,2-diamine structure
105954-40-3 structure
Product Name:N-methyl-n'-(pyridin-3-ylmethyl)ethane-1,2-diamine
CAS No:105954-40-3
MF:C9H15N3
MW:165.235501527786
CID:1165492
PubChem ID:14207165
Update Time:2025-04-20

N-methyl-n'-(pyridin-3-ylmethyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-n'-(pyridin-3-ylmethyl)ethane-1,2-diamine
    • 1,2-Ethanediamine, N-methyl-N'-(3-pyridinylmethyl)-
    • ACMC-20m9aq
    • AGN-PC-000PEP
    • SureCN7982135
    • CTK0G4302
    • AKOS011851144
    • 1,2-Ethanediamine, N-methyl-N'-(3-pyridinylmethyl)-; ACMC-20m9aq; AGN-PC-000PEP; SureCN7982135; CTK0G4302; AKOS011851144;
    • SCHEMBL7982135
    • 105954-40-3
    • DTXSID70557430
    • N~1~-Methyl-N~2~-[(pyridin-3-yl)methyl]ethane-1,2-diamine
    • Inchi: 1S/C9H15N3/c1-10-5-6-12-8-9-3-2-4-11-7-9/h2-4,7,10,12H,5-6,8H2,1H3
    • InChI Key: LNIWWJBOJUSIAA-UHFFFAOYSA-N
    • SMILES: N(CC1C=NC=CC=1)CCNC

Computed Properties

  • Exact Mass: 165.12675
  • Monoisotopic Mass: 165.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 37Ų

Experimental Properties

  • PSA: 36.95
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